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Introduction

Pigment Violet 2 (C.I. 45175:1) is a bright, reddish-purple organic pigment belonging to the

triarylcarbonium chemical class.[1][2] It is valued for its high color strength and good

application fastness, making it a popular choice for various applications, including printing inks

and paints.[3] This document provides detailed application notes and protocols for the effective

use of Pigment Violet 2 in water-based systems, targeting researchers, scientists, and

professionals in formulation and development. While primarily an industrial pigment, its high

stability and distinct color can be of interest in various research applications requiring a stable

violet colorant.

Pigment Violet 2 is recommended for use in water-based printing inks, such as gravure and

flexographic inks, as well as in water-based paints.[3][4] Its successful incorporation into

aqueous systems is highly dependent on proper dispersion, which is a critical process involving

the wetting, de-agglomeration, and stabilization of the pigment particles.[5]

Key Properties of Pigment Violet 2
The performance of Pigment Violet 2 in a final formulation is dictated by its inherent physical,

chemical, and fastness properties.

Table 1: General and Chemical Properties of Pigment Violet 2
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Property Value Reference(s)

C.I. Name Pigment Violet 2 [3]

C.I. Number 45175:1 [1][3]

CAS Number 1326-04-1 [1][3]

Chemical Class Triarylcarbonium [1][6]

Molecular Formula C30H36N2O3 [3][7]

| Appearance | Violet Powder |[8][9] |

Table 2: Physical and Fastness Properties of Pigment Violet 2
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Property Value
Test Condition /
Scale

Reference(s)

Density 1.6 - 1.8 g/cm³ - [1][10]

Oil Absorption 40 - 55 g/100g - [1][8][10]

Heat Resistance 140 - 160 °C - [1][7][10]

Light Fastness (Full

Shade)
4 - 5

Scale: 1-8

(8=Excellent)
[1][7][10]

Light Fastness

(Reduced Tint)
4

Scale: 1-8

(8=Excellent)
[10]

Weather Resistance 3
Scale: 1-5

(5=Excellent)
[10]

Acid Resistance 5
Scale: 1-5

(5=Excellent)
[1][7][10]

Alkali Resistance 4
Scale: 1-5

(5=Excellent)
[1][7][10]

Water Resistance 4
Scale: 1-5

(5=Excellent)
[1][7]

Ethanol Resistance 3
Scale: 1-5

(5=Excellent)
[10]

| Migration Resistance | 4 | Scale: 1-5 (5=Excellent) |[10] |

Experimental Protocols
The key to successfully using Pigment Violet 2 in a water-based system is achieving a fine,

stable dispersion. This prevents issues like flocculation, color shift, and loss of gloss in the final

application. The following protocols outline a standard procedure for dispersion and

subsequent evaluation.
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Protocol 1: Preparation of a Water-Based Pigment Violet
2 Dispersion
This protocol describes the process of creating a pigment concentrate (also known as a slurry

or grind base), which can then be let down into a final formulation (e.g., ink or paint). The

process is broken down into three main stages: wetting, de-agglomeration (grinding), and

stabilization.[5]

Objective: To prepare a stable, well-dispersed concentrate of Pigment Violet 2 in an aqueous

medium.

Materials and Equipment:

Pigment Violet 2 powder

Deionized Water

Wetting and Dispersing Agent (e.g., a high molecular weight polymeric dispersant)[11]

Defoamer (e.g., mineral oil or silicone-based)

Biocide (for long-term stability)

High-speed disperser (e.g., Cowles dissolver)

Media mill (e.g., bead mill) with grinding media (e.g., 0.8-1.2 mm glass or ceramic beads)

Laboratory balance

Beakers and mixing vessels

Hegman gauge

Workflow Diagram:
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Experimental Workflow for Pigment Violet 2 Dispersion

Stage 1: Grind Base Preparation

Stage 2: Dispersion (Grinding)

Stage 3: Quality Control & Let-Down

1. Charge Water to
Mixing Vessel

2. Add Dispersant & Defoamer
under low agitation

3. Mix until Homogeneous

4. Slowly Add
Pigment Violet 2 Powder

5. Increase Agitation Speed
(High-Speed Dispersion)

6. Transfer Premix to
Media Mill

7. Mill to Target
Fineness (e.g., >7 Hegman)

8. Check Fineness of Grind
with Hegman Gauge

9. Add Biocide & Mix

10. Let-Down into Final
Formulation (Binder, etc.)

Click to download full resolution via product page

Caption: Workflow for preparing a water-based dispersion of Pigment Violet 2.
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Procedure:

Part A: Preparation of the Grind Base

To a suitable mixing vessel, add the calculated amount of deionized water.

While mixing at low speed with a high-speed disperser, slowly add the wetting and

dispersing agent and the defoamer.[12] A typical starting point for the dispersant is 20-30%

active content based on the pigment weight.[11]

Continue mixing for 10-15 minutes until all additives are fully dissolved and the mixture is

homogeneous.

Part B: Dispersion and Grinding

Continue low-speed mixing and begin adding the Pigment Violet 2 powder slowly to the

vessel. Add the pigment at a rate that allows it to be incorporated into the liquid without

forming dry clumps.

Once all the pigment has been added, increase the disperser speed to create a vortex.

Continue mixing at high speed for 20-30 minutes. This "pre-dispersion" step wets the

pigment particles and breaks down larger agglomerates.[13]

Transfer this pre-mix to a media mill charged with the appropriate grinding media.

Mill the dispersion according to the manufacturer's instructions. The goal is to achieve a fine

particle size, which can be monitored periodically.

Part C: Quality Control and Finalization

After a set milling time, take a small sample and measure the fineness of grind using a

Hegman gauge. A reading of 7 NS (New Standard) or higher is often desirable for high-gloss

applications.

Once the target fineness is achieved, filter the dispersion to remove the grinding media.

Add a biocide to the final dispersion to prevent microbial growth during storage and mix at

low speed.
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The resulting pigment concentrate is now ready to be "let down" (mixed) into a final water-

based formulation, which typically includes a binder (resin), coalescing agents, and other

performance additives.[14]

Protocol 2: Evaluation of the Water-Based Pigment
System
Objective: To assess the quality and stability of the prepared Pigment Violet 2 dispersion.

1. Dispersion Quality Assessment

Method: Hegman Gauge Test.

Procedure: Place a small amount of the pigment dispersion in the deep end of the Hegman

gauge channel. Using the scraper blade, draw the dispersion down the length of the graded

channel. Immediately observe the point at which a significant number of scratches or specks

appear. The value on the scale at this point indicates the fineness of the grind.

Acceptance Criteria: For high-quality inks and coatings, a value of >7 NS is typically

required.

2. Colorimetric Analysis

Method: Spectrophotometry.

Procedure:

Prepare a drawdown of the pigmented formulation on a standardized test card (e.g.,

Leneta card).

Allow the film to dry completely under controlled temperature and humidity.

Use a spectrophotometer to measure the CIELAB color coordinates (L, a, b*).

Analysis: Compare the color values to a standard or a previously approved batch to ensure

color consistency. The L* value indicates lightness, a* represents the red/green axis, and b*

represents the yellow/blue axis.
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3. Stability Testing

Method: Heat-Age Stability Test.

Procedure:

Fill a sealed container approximately 80% full with the pigment dispersion.

Measure initial viscosity using a Brookfield viscometer or similar rheometer.

Place the container in an oven at a constant temperature (e.g., 50°C) for a specified

period (e.g., 14 or 28 days).

After the aging period, allow the sample to return to room temperature.

Observe for any signs of separation, settling, or gelling.

Re-measure the viscosity.

Analysis: A stable dispersion will show minimal change in viscosity and no hard settling or

phase separation. Significant changes may indicate poor stabilization of the pigment

particles.[13]

Formulation and Component Relationships
The stability and performance of a water-based pigment dispersion rely on the careful selection

and balance of its components. The primary goal is to overcome the van der Waals forces that

cause pigment particles to re-agglomerate.[5]
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Component Interactions in a Water-Based Pigment Dispersion

Pigment Violet 2
(Solid Particles)

Stable Dispersion
(Final Product)

Provides Color

Water
(Continuous Phase)

Base Medium

Dispersing Agent

Adsorbs onto
Surface

Ensures Steric/
Electrostatic Stability

Binder / Resin
(Film Former)

Forms Film

Other Additives
(Defoamer, Biocide,

Thickener)

Modifies Properties
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Caption: Key components and their roles in a stable water-based pigment dispersion.

Component Roles:

Pigment Violet 2: The solid particles that provide color. They exist as agglomerates in their

dry state and must be broken down.

Water: The continuous phase or solvent system in which all other components are dispersed

or dissolved.

Dispersing Agent: A critical additive that adsorbs onto the surface of the pigment particles. It

prevents re-agglomeration through steric or electrostatic repulsion, ensuring long-term

stability.[5] The choice of dispersant is crucial and depends on the pigment's surface

chemistry.

Binder (Resin): A polymer that forms a continuous film upon drying, entrapping the pigment

particles and adhering to the substrate. Examples include acrylic or polyurethane dispersions

(PUDs).

Other Additives: These include defoamers to prevent foam during processing, biocides to

inhibit microbial growth, and rheology modifiers to control viscosity.[13]
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By following these protocols and understanding the interplay of formulation components,

researchers and scientists can effectively incorporate Pigment Violet 2 into a wide range of

high-performance, water-based systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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